Cas no 871125-96-1 (4-(3-Chlorophenylmethoxy)phenylboronic acid)

• Product Name: 4-(3-Chlorophenylmethoxy)phenylboronic acid
• CAS No: 871125-96-1
• MF: C₁₃H₁₂BClO₃
• MW: 262.496582984924
• MDL: MFCD10698491
• CID: 828012
• PubChem ID: 43327882
• Update Time: 2025-04-19

4-(3-Chlorophenylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((3-Chlorobenzyl)oxy)phenyl)boronic acid
• [4-[(3-chlorophenyl)methoxy]phenyl]boronic acid
• 4-(3-ChlorophenylMethoxy)phenylboronic acid
• WJB12596
• MFCD10698491
• BS-24253
• 871125-96-1
• SCHEMBL2563261
• AKOS009319814
• AB62229
• (4-((3-Chlorobenzyl)oxy)phenyl)boronicacid
• CS-0175215
• 4-(3'-CHLOROBENZYLOXY)PHENYLBORONIC ACID
• {4-[(3-Chlorophenyl)methoxy]phenyl}boronic acid
• DTXSID70655849
• DB-357412
• 4-(3-Chlorophenylmethoxy)phenylboronic acid

• MDL： MFCD10698491
• Inchi： 1S/C13H12BClO3/c15-12-3-1-2-10(8-12)9-18-13-6-4-11(5-7-13)14(16)17/h1-8,16-17H,9H2
• InChI Key： DFIQBPGCTYISHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 262.0568021g/mol
• Monoisotopic Mass: 262.0568021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

4-(3-Chlorophenylmethoxy)phenylboronic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers